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Compound Name: N-Methylbutyramide

Cat. No.: B096281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylbutyramide, a simple secondary amide, serves as an invaluable model compound in

the study of amide chemistry. Its straightforward structure, exhibiting the core functionalities of

the amide bond, provides a fundamental platform for investigating principles that are broadly

applicable to more complex systems such as peptides, proteins, and various pharmaceutical

agents. This technical guide offers an in-depth exploration of N-Methylbutyramide, presenting

its chemical and physical properties, detailed experimental protocols for its synthesis and

hydrolysis, and analyses of its spectroscopic characteristics. The information herein is intended

to equip researchers, scientists, and drug development professionals with the foundational

knowledge and practical methodologies required to effectively utilize N-Methylbutyramide in

their scientific investigations.

Chemical and Physical Properties
N-Methylbutyramide, also known as N-methylbutanamide, possesses a molecular formula of

C₅H₁₁NO and a molecular weight of 101.15 g/mol .[1] Its chemical structure consists of a

butyryl group attached to a methylated amine. Key identifiers for this compound are provided in

Table 1.

Table 1: Chemical Identifiers for N-Methylbutyramide
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Identifier Value

CAS Number 17794-44-4

Molecular Formula C₅H₁₁NO

Molecular Weight 101.15 g/mol

IUPAC Name N-methylbutanamide[1]

SMILES CCCC(=O)NC

InChI
InChI=1S/C5H11NO/c1-3-4-5(7)6-2/h3-4H2,1-

2H3,(H,6,7)[1]

The physical properties of N-Methylbutyramide are summarized in Table 2. Its relatively high

boiling point is indicative of the presence of intermolecular hydrogen bonding, a key feature of

secondary amides that influences their physical state and solubility.

Table 2: Physical Properties of N-Methylbutyramide

Property Value

Physical State Liquid

Melting Point -26.0 °C

Boiling Point 210.8 °C at 760 mmHg

Density 0.913 g/cm³

Refractive Index 1.437

Flash Point 108.3 °C

Vapor Pressure 0.189 mmHg at 25 °C

Experimental Protocols
Synthesis of N-Methylbutyramide
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A common and efficient method for the laboratory synthesis of N-Methylbutyramide involves

the reaction of butanoyl chloride with methylamine. This reaction is a classic example of

nucleophilic acyl substitution.

Experimental Protocol: Synthesis from Butanoyl Chloride and Methylamine

Materials:

Butanoyl chloride

Methylamine (40% solution in water)

Diethyl ether

Sodium hydroxide (10% aqueous solution)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate

Ice bath

Separatory funnel

Distillation apparatus

Procedure:

In a flask equipped with a magnetic stirrer and placed in an ice bath, dissolve methylamine in

diethyl ether.

Slowly add butanoyl chloride dropwise to the stirred methylamine solution. Maintain the

temperature of the reaction mixture below 10 °C.

After the addition is complete, continue stirring the mixture at room temperature for 1 hour.

Transfer the reaction mixture to a separatory funnel.
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Wash the organic layer sequentially with 10% aqueous sodium hydroxide solution, water,

and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the diethyl ether by rotary evaporation.

Purify the crude N-Methylbutyramide by vacuum distillation to obtain a colorless liquid.

Hydrolysis of N-Methylbutyramide
The hydrolysis of the amide bond in N-Methylbutyramide can be achieved under both acidic

and basic conditions, yielding butanoic acid and methylamine or its corresponding salt.

Experimental Protocol: Base-Catalyzed Hydrolysis

Materials:

N-Methylbutyramide

Sodium hydroxide (10% aqueous solution)

Reflux apparatus

Litmus paper

Procedure:

Place N-Methylbutyramide and 10% aqueous sodium hydroxide solution in a round-bottom

flask.

Heat the mixture under reflux for 1-2 hours.

During the reaction, test the vapors produced with moist red litmus paper. The evolution of a

gas that turns the litmus paper blue indicates the formation of methylamine.

After the reaction is complete, cool the mixture. The resulting solution will contain sodium

butanoate and unreacted sodium hydroxide.
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Experimental Protocol: Acid-Catalyzed Hydrolysis

Materials:

N-Methylbutyramide

Hydrochloric acid (10% aqueous solution)

Reflux apparatus

Procedure:

Place N-Methylbutyramide and 10% aqueous hydrochloric acid in a round-bottom flask.

Heat the mixture under reflux for several hours.

After the reaction is complete, cool the mixture. The resulting solution will contain butanoic

acid and methylammonium chloride.

Spectroscopic Data and Analysis
Spectroscopic analysis is crucial for the characterization of N-Methylbutyramide and for

studying the nuances of its amide bond.

¹H NMR Spectroscopy
The ¹H NMR spectrum of N-Methylbutyramide provides detailed information about the proton

environments in the molecule.

Table 3: ¹H NMR Spectral Data for N-Methylbutyramide (in CDCl₃)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~5.6 br s 1H N-H

~2.8 d 3H N-CH₃

~2.1 t 2H -CH₂-C=O

~1.6 sextet 2H -CH₂-CH₂-C=O

~0.9 t 3H CH₃-CH₂-

¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the different carbon environments within N-Methylbutyramide.

Table 4: ¹³C NMR Spectral Data for N-Methylbutyramide (in CDCl₃)

Chemical Shift (δ, ppm) Assignment

~174 C=O

~38 -CH₂-C=O

~26 N-CH₃

~19 -CH₂-CH₂-C=O

~13 CH₃-CH₂-

FTIR Spectroscopy
The FTIR spectrum of N-Methylbutyramide displays characteristic absorption bands that

correspond to the vibrational modes of its functional groups.

Table 5: FTIR Spectral Data for N-Methylbutyramide (Liquid Film)
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Wavenumber (cm⁻¹) Vibrational Mode

~3300 (broad) N-H stretch

~2960, ~2870 C-H stretch (aliphatic)

~1640 (strong) C=O stretch (Amide I band)

~1550 N-H bend (Amide II band)

Visualizations
Synthesis Workflow
The multi-step synthesis of N-Methylbutyramide from 1-bromopropane provides a clear

experimental workflow that can be visualized.

Caption: Multi-step synthesis of N-Methylbutyramide.

Amide Hydrolysis Mechanisms
N-Methylbutyramide serves as an excellent model to illustrate the mechanisms of both acid-

and base-catalyzed amide hydrolysis.

Acid-Catalyzed Hydrolysis

Caption: Mechanism of acid-catalyzed amide hydrolysis.

Base-Catalyzed Hydrolysis

Caption: Mechanism of base-catalyzed amide hydrolysis.

Conclusion
N-Methylbutyramide stands as a cornerstone model compound for the elucidation of

fundamental principles in amide chemistry. Its well-defined properties, straightforward

synthesis, and predictable reactivity in hydrolysis make it an ideal substrate for both

educational and research purposes. The detailed protocols and spectroscopic data provided in

this guide are intended to facilitate its use in studies ranging from basic reaction mechanisms

to more complex investigations of intermolecular forces and their influence on the properties of
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amide-containing molecules. For professionals in drug development, a thorough understanding

of the behavior of simple amides like N-Methylbutyramide is essential for predicting the

stability, reactivity, and biological interactions of more complex pharmaceutical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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